1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Molecular Formula: C19H22Cl2N4O2
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(oxolan-2-ylmethyl)-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C19H22Cl2N4O2/c1-12-13(2)22-19-24(17-6-5-14(20)8-16(17)21)10-23(11-25(19)18(12)26)9-15-4-3-7-27-15/h5-6,8,15H,3-4,7,9-11H2,1-2H3
• InChI Key: TWSQCBCNYRLODO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CC3CCCO3)C4=C(C=C(C=C4)Cl)Cl)C

Description

1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a dichlorophenyl group, a tetrahydrofuran ring, and a pyrimido[1,2-a][1,3,5]triazinone core.

Preparation Methods

The synthesis of 1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one involves several stepsThe reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The dichlorophenyl group can undergo electrophilic aromatic substitution reactions, where substituents like nitro groups or halogens can be introduced.

Hydrolysis: The tetrahydrofuran ring can be hydrolyzed under acidic or basic conditions to yield corresponding alcohols and acids.

Scientific Research Applications

1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with key proteins involved in cell signaling and metabolism .

Comparison with Similar Compounds

Compared to other similar compounds, 1-(2,4-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one stands out due to its unique structural features and potential applications. Similar compounds include:

1-(2,4-dichlorophenyl)-2-imidazol-1-yl-ethanol: Known for its antifungal properties.

2-bromo-1-(2,4-dichlorophenyl)ethanone: Used as an intermediate in organic synthesis.

These compounds share some structural similarities but differ in their specific functional groups and applications.